Cas no 301312-24-3 ((2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide)

• Product Name: (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide
• CAS No: 301312-24-3
• MF: C₂₁H₁₁Cl₂F₃N₂O₂
• MW: 451.225453615189
• CID: 6265176
• PubChem ID: 1527400
• Update Time: 2025-06-10

(2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide
• (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}prop-2-enamide
• (E)-2-cyano-N-(2,4-dichlorophenyl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylamide
• 301312-24-3
• F0344-1584
• (E)-2-cyano-N-(2,4-dichlorophenyl)-3-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]prop-2-enamide
• AKOS002185196

• Inchi： 1S/C21H11Cl2F3N2O2/c22-15-4-6-18(17(23)10-15)28-20(29)13(11-27)9-16-5-7-19(30-16)12-2-1-3-14(8-12)21(24,25)26/h1-10H,(H,28,29)/b13-9+
• InChI Key： ZRHKKIHBYIUCCO-UKTHLTGXSA-N
• SMILES： ClC1C=C(C=CC=1NC(/C(/C#N)=C/C1=CC=C(C2C=CC=C(C(F)(F)F)C=2)O1)=O)Cl

Computed Properties

• Exact Mass: 450.0149675g/mol
• Monoisotopic Mass: 450.0149675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide

Introduction to (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 301312-24-3 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. The full name, (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide, highlights its complex molecular architecture, which includes several key functional groups that contribute to its biological activity. This introduction aims to provide a comprehensive overview of the compound, its derivatives, and the latest research findings that underscore its importance in drug discovery and molecular medicine.

The structural framework of this compound is characterized by a cyanopyrrole core, which is a derivative of pyrrole incorporating a cyano group at the 2-position. This modification imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing bioactive agents. The presence of a trifluoromethyl group at the 3-position of the phenyl ring further enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing furan moieties. The furan ring in this compound is linked to a prop-2-enamide moiety, which adds another layer of complexity and functionality. This structural motif has been shown to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. For instance, studies have demonstrated that furan-based compounds can modulate inflammatory pathways and exhibit antiviral properties.

The dichlorophenyl group at the nitrogen position of the amide moiety is another key feature that contributes to the compound's biological activity. This group is known to enhance binding affinity by increasing hydrophobic interactions with biological targets. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including kinases and proteases implicated in cancer and inflammatory diseases. These findings provide a rational basis for designing derivatives with improved pharmacological profiles.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex core structure efficiently. These synthetic strategies not only facilitate the preparation of this compound but also offer insights into developing similar molecules with tailored biological activities.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have shown that derivatives of this class exhibit significant therapeutic effects in animal models of various diseases. For example, modifications to the trifluoromethyl group have led to compounds with enhanced anti-inflammatory properties, while changes to the cyano group have resulted in increased antiviral activity.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly influence a molecule's pharmacokinetic properties, including bioavailability and metabolic stability. In this compound, the trifluoromethyl group plays a crucial role in these aspects, making it an attractive feature for drug design. Furthermore, fluorine atoms can also enhance binding affinity by participating in hydrophobic interactions and dipole-dipole forces.

The development of new drugs is often hampered by challenges such as poor solubility and rapid metabolism. However, modifications to this compound have shown promise in overcoming these issues. For instance, replacing the cyano group with other functional groups has led to derivatives with improved solubility while maintaining biological activity. These findings highlight the importance of structural optimization in drug discovery.

The integration of machine learning techniques into drug discovery has revolutionized how researchers identify promising lead compounds. By analyzing large datasets containing structural and biological information, machine learning models can predict the potential activity of new molecules with remarkable accuracy. This approach has been particularly useful in identifying optimal analogs of this compound, accelerating the drug development process.

In conclusion, (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-{5-3-(trifluoromethyl)phenylfuran-2-yl}prop-2-enamide (CAS no: 301312-24-3) represents a significant advancement in chemical biology and medicinal chemistry. Its complex structure, characterized by key functional groups such as cyanopyrrole, trifluoromethyl, and furan, makes it a versatile scaffold for designing bioactive agents. Recent research highlights its potential as a lead molecule for developing novel therapeutics targeting various diseases.